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Compound of Interest

Compound Name:
Benzyl 4-(aminomethyl)piperidine-

1-carboxylate

Cat. No.: B128812 Get Quote

An In-Depth Technical Guide to the Safe Handling of Benzyl 4-(aminomethyl)piperidine-1-
carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Benzyl 4-(aminomethyl)piperidine-1-carboxylate is a key building block in medicinal

chemistry and drug development, frequently utilized as a linker in the synthesis of PROTACs

(Proteolysis Targeting Chimeras)[1]. Its bifunctional nature, possessing a protected piperidine

nitrogen and a primary amine, makes it a versatile intermediate. However, as with any reactive

chemical, a thorough understanding of its properties and potential hazards is paramount to

ensure the safety of laboratory personnel and the integrity of research outcomes. This guide

provides a comprehensive overview of the safety and handling protocols for Benzyl 4-
(aminomethyl)piperidine-1-carboxylate, grounded in established safety principles and

technical data.

Chemical and Physical Properties
A foundational element of safe handling is a clear understanding of the compound's physical

and chemical characteristics. These properties influence storage conditions, handling

procedures, and appropriate emergency responses.
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Property Value Source

Chemical Name

1-Piperidinecarboxylic acid, 4-

(aminomethyl)-, phenylmethyl

ester

[2]

CAS Number 157023-34-2 [2][3][4]

Molecular Formula C14H20N2O2 [2][4]

Molecular Weight 248.33 g/mol [2][4]

Appearance Light yellow to yellow liquid [2][3]

Boiling Point 385.7°C at 760 mmHg [3]

Flash Point 187.1°C [3]

Stability
Stable under recommended

storage conditions
[3]

Hazard Identification and Risk Assessment
Benzyl 4-(aminomethyl)piperidine-1-carboxylate is classified as a hazardous substance. A

comprehensive risk assessment should be conducted before any handling.

GHS Classification:[3]

Acute Toxicity, Oral (Category 4), H302: Harmful if swallowed.

Skin Corrosion/Irritation (Category 2), H315: Causes skin irritation.

Serious Eye Damage/Eye Irritation (Category 2A), H319: Causes serious eye irritation.

Specific Target Organ Toxicity, Single Exposure; Respiratory Tract Irritation (Category 3),

H335: May cause respiratory irritation.

The following diagram illustrates a logical workflow for risk assessment prior to handling this

compound.
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Preparation Phase

Control Measures

Emergency Preparedness

Review Safety Data Sheet (SDS)

Identify Hazards:
- Acute Oral Toxicity
- Skin/Eye Irritation

- Respiratory Irritation

Key Information Source

Evaluate Experimental Protocol

Inform Protocol

Select Appropriate PPE:
- Safety Goggles

- Impervious Gloves
- Lab Coat

Determine Required Protection

Ensure Engineering Controls:
- Chemical Fume Hood

- Accessible Eyewash & Safety Shower

Supplement Protection

Formulate Waste Disposal Plan

Plan for Safe Disposal

Locate Spill Kit

Prepare for Contingencies

Review Emergency Contact Information

Proceed with Experiment
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Caption: Risk assessment workflow for Benzyl 4-(aminomethyl)piperidine-1-carboxylate.
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Safe Handling and Personal Protective Equipment
(PPE)
Given the identified hazards, stringent handling protocols and the correct use of PPE are non-

negotiable.

Engineering Controls
Ventilation: All handling of Benzyl 4-(aminomethyl)piperidine-1-carboxylate should be

conducted in a well-ventilated area, preferably within a chemical fume hood to minimize

inhalation exposure.[3][5]

Safety Stations: An accessible eye-wash station and safety shower must be located in the

immediate vicinity of the handling area.[3]

Personal Protective Equipment (PPE)
The selection of PPE is critical to prevent skin and eye contact. The following diagram outlines

the correct sequence for donning and doffing PPE.
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Donning PPE (Clean Area)

Doffing PPE (At Exit)

1. Lab Coat

2. Safety Goggles with Side-Shields

3. Protective Gloves (Inspect First)

1. Gloves (Remove without touching outside)

2. Lab Coat (Turn inside out)

3. Safety Goggles

Wash Hands Thoroughly

Begin Work

Click to download full resolution via product page

Caption: PPE Donning and Doffing Sequence.

Eye and Face Protection: Use safety goggles with side-shields.[3]

Skin Protection: Wear impervious clothing, such as a lab coat, and protective gloves.[3]

Gloves should be inspected for integrity before use.

Respiratory Protection: If working outside of a fume hood or if aerosol formation is possible,

a suitable respirator should be used.[3]

General Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Wash hands thoroughly after handling.[3] Contaminated clothing should be removed and

washed before reuse.[3]

Storage and Stability
Proper storage is crucial to maintain the chemical's integrity and prevent hazardous situations.
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Storage Conditions: Store in a well-ventilated place and keep the container tightly closed.[3]

The recommended storage temperature is 4°C, and the material should be protected from

light.[2] For solutions in solvent, storage at -80°C for up to 6 months or -20°C for up to 1

month is advised, with protection from light.

Incompatible Materials: Avoid contact with strong acids/alkalis and strong oxidizing/reducing

agents.[3]

Emergency Procedures
In the event of an accidental exposure or spill, a rapid and informed response is critical.

First Aid Measures
Eye Contact: Immediately flush eyes with large amounts of water for several minutes,

removing contact lenses if present and easy to do.[3] Promptly seek medical attention.[3]

Skin Contact: Rinse the skin thoroughly with plenty of soap and water.[3] Remove

contaminated clothing and shoes and seek medical advice.[3]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

[3] Avoid mouth-to-mouth resuscitation.[3]

Ingestion: Wash out the mouth with water. Do NOT induce vomiting.[3] Call a physician

immediately.[3]

Accidental Release Measures
The following flowchart details the appropriate response to a spill.
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Spill Occurs

Evacuate Personnel to Safe Area

Ensure Adequate Ventilation

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain Spill with Inert Absorbent Material
(e.g., diatomite, universal binders)

Collect Absorbed Material into a
Suitable, Closed Container for Disposal

Decontaminate Surfaces and Equipment
(e.g., with alcohol)

Dispose of Contaminated Waste
According to Local Regulations

Click to download full resolution via product page

Caption: Emergency Spill Response Workflow.
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Personal Precautions: Use full personal protective equipment and ensure adequate

ventilation.[3] Avoid breathing vapors, mist, or gas.[3]

Environmental Precautions: Prevent the material from entering drains or water courses.[3]

Cleanup: Absorb spills with a finely-powdered liquid-binding material.[3] Decontaminate

surfaces and equipment, and dispose of contaminated material in accordance with local

regulations.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide

extinguishers.[3]

Special Hazards: During combustion, the material may emit irritant fumes.[3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective clothing.[3]

Waste Disposal
All waste materials, including empty containers and contaminated absorbents, must be

disposed of in accordance with local, state, and federal regulations.[3] Do not allow the

chemical to enter sewer systems.[5] Contaminated packaging should be triple-rinsed (or

equivalent) and offered for recycling or reconditioning if possible.[5]

Conclusion
Benzyl 4-(aminomethyl)piperidine-1-carboxylate is an invaluable tool in modern drug

discovery. Adherence to the safety and handling guidelines outlined in this document is

essential for mitigating risks and fostering a safe research environment. A proactive approach

to safety, including thorough risk assessment and the consistent use of appropriate protective

measures, is the cornerstone of responsible scientific practice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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